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Compound of Interest |

Compound Name: Solanthrene
CAS No.: 26516-51-8
Cat. No.: B600710

Get Quote

\ J

Solanthrene is highly lipophilic and biologically active, capable of disrupting cellular
membranes[2]. It carries GHS hazard statements H361d (Suspected of damaging the unborn
child) and H413 (May cause long-lasting harmful effects to aquatic life), classifying it under
WGK 3 (highly hazardous to water).

Why not pour it down the drain or discard it in standard solid waste? Its steroidal backbone
resists standard aqueous municipal wastewater treatment processes. If introduced into the
environment, it persists and bioaccumulates. Therefore, the only acceptable method of
destruction is high-temperature thermal degradation (incineration)[3]. Dissolving the solid in a
combustible solvent prior to disposal ensures a homogenous mixture that burns efficiently,
preventing the formation of toxic degradation byproducts.

Quantitative Chemical & Hazard Profile

To ensure your environmental health and safety (EHS) team has the necessary data for waste
profiling, all critical quantitative parameters are summarized below.

Table 1: Solanthrene Chemical & Hazard Profile
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Property | Classification

Data / Specification

Chemical Name

Solanthrene (Synonyms: Solanidiene)

CAS Number 26516-51-8[4]
Molecular Formula C27H41N[5]
Molecular Weight 379.62 g/mol

Purity Standard

>98.0% (HPLC) / Primary Reference
Standard[5]

GHS Hazard Statements

H302 (Harmful if swallowed), H361d
(Reproductive toxicity), H413 (Aquatic toxicity)

Water Hazard Class

WGK 3 (Highly hazardous to water)

Storage Class

11 (Combustible Solids)

Solanthrene Disposal Workflows

The following protocols are designed as self-validating systems. By incorporating visual checks

and chemical compatibility verifications into the steps, we ensure that the disposal process is

both safe and compliant.

Protocol 1: Solid Waste Processing (Powder/Crystals)

To prevent aerosolization and ensure complete thermal destruction, solid Solanthrene should

never be sent to the incinerator as a dry powder[3]. We employ a solvent-dissolution strategy.

» Containerization: Transfer residual solid Solanthrene into a sealable, chemically compatible

container (e.g., an amber glass vial or high-density polyethylene bottle).

e Solvent Dissolution: In a fume hood, add a combustible organic solvent (such as ethanol,

methanol, or acetone) to the solid waste.

o Causality: Solanthrene is poorly soluble in water but highly soluble in organics[5].

Dissolving it in a combustible solvent ensures homogeneous distribution, preventing
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localized concentration gradients that could cause uneven combustion during
incineration[3].

 Verification (Self-Validating Step): Agitate the container and visually verify that no particulate
matter remains. If the solution is clear (typically a light yellow tint[5]), the compound is fully
solvated.

o Waste Routing: Transfer the solution to the laboratory's designated Halogen-Free Organic
Waste carboy.

e Labeling: Ensure the carboy is labeled with GHS07 and GHS08 symbols, explicitly noting
"Contains Solanthrene (Reproductive Toxin)"[4].

Protocol 2: Liquid Waste Processing (HPLC/Assay
Effluents)

Analytical workflows, such as HPLC purity assessments[5], generate dilute Solanthrene liquid
waste.

e Segregation: Determine the composition of your mobile phase. If using standard reverse-
phase solvents (e.g., Acetonitrile/Water or Methanol/Water), route the effluent to the
Halogen-Free Organic Waste stream.

o Secondary Containment: Store the waste carboy in a secondary containment tray in a cool,
well-ventilated satellite accumulation area (2-8°C recommended for long-term stability,
though ambient is acceptable for short-term waste storage)[5].

o Disposal Execution: Contract a licensed professional waste disposal service to transport the
waste for high-temperature incineration in a facility equipped with an afterburner and
scrubber[3].

Protocol 3: Spill Response and Decontamination

In the event of a powder spill, dry sweeping is strictly prohibited as it generates respirable
dust[6].
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 |solation & PPE: Evacuate non-essential personnel. Don nitrile gloves, chemical safety
goggles, a lab coat, and an N95/P100 particulate respirator[3].

o Wetting the Spill: Gently dampen the spilled solid with 70% ethanol or isopropanol.

o Causality: Wetting the powder immediately neutralizes the risk of aerosolization and
inhalation exposure[7].

o Absorption: Wipe up the dampened material using absorbent laboratory pads.

o Containment: Seal the contaminated pads and your disposable PPE in a vapor-tight plastic
bag[7]. Route this bag to solid hazardous waste for incineration.

o Surface Decontamination: Wash the affected surface thoroughly with a surfactant-rich soap
and water solution to break down any residual lipophilic film[7].

Waste Segregation Decision Matrix

To streamline laboratory operations, utilize the following decision tree for routing Solanthrene
waste.
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Figure 1: Solanthrene (Solanidiene) waste segregation and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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